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Compound of Interest

Compound Name: Lactosucrose

Cat. No.: B1596573 Get Quote

For researchers, scientists, and drug development professionals, the efficient synthesis of high-

purity lactosucrose is a critical step in leveraging its prebiotic potential. This guide provides an

objective comparison of common lactosucrose production methods, supported by

experimental data, to aid in the selection of the most suitable technique for your research and

development needs.

Lactosucrose, a trisaccharide composed of galactose, glucose, and fructose, is a functional

food ingredient with significant prebiotic properties. Its synthesis is primarily achieved through

enzymatic reactions, where enzymes like levansucrase, β-fructofuranosidase, and β-

galactosidase catalyze the transfer of a fructosyl or galactosyl group to a sucrose or lactose

molecule, respectively. This guide delves into the specifics of these enzymatic methods,

presenting a comparative analysis of their yields and the purity of the resulting lactosucrose.

Comparative Analysis of Lactosucrose Production
Methods
The following table summarizes quantitative data from various studies on enzymatic

lactosucrose production, offering a clear comparison of yields and purity levels achieved

under different experimental conditions.
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Enzyme/Met
hod

Microbial
Source

Yield (g/L) Purity (%)

Key
Experiment
al
Conditions

Reference

Levansucras

e

Zymomonas

mobilis
- -

23°C, pH 7.0,

18% (w/v)

lactose, 18%

(w/v)

sucrose.

Conversion

efficiency of

28.5%.[1][2]

[1][2]

Levansucras

e + Glucose

Oxidase

Zymomonas

mobilis
- -

Increased

conversion

efficiency to

43.2% by

adding

glucose

oxidase.[1][2]

[1][2]

Recombinant

Levansucras

e

Brenneria

goodwinii
~100

High (No

other

oligosacchari

des detected)

35°C, pH 6.0,

180 g/L

sucrose, 180

g/L lactose.[3]

[4]

[3][4]

Levansucras

e

Bacillus

subtilis
181 Not Specified

55°C, pH 6.0,

225 g/L

lactose, 225

g/L sucrose,

10 hours.[5]

[5]
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Recombinant

Levansucras

e

Leuconostoc

mesenteroide

s B-512 FMC

224 Not Specified

50°C, pH 6.5,

27% (w/v)

sucrose, 27%

(w/v) lactose,

1 hour.[6][7]

[8]

[6][7][8]

Co-

immobilized

β-

fructofuranosi

dase and

Glucose

Oxidase

Arthrobacter

sp.
160.8

87.4 (after

purification)

40°C, pH 6.5,

20% (w/v)

sucrose, 20%

(w/v) lactose.

[6][9]

[6][9]

β-

fructofuranosi

dase

Bacillus

methanolicus

LB-1

110 Not Specified

37°C, pH 7.0,

15% sucrose,

15% lactose,

28 hours.[10]

[10]

β-D-

galactosidase

Bacillus

circulans

146 (total

transfer

products)

Not Specified

Optimized

conditions for

temperature,

time,

substrate

concentration

, and enzyme

concentration

.[11][12]

[11][12]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are representative experimental protocols for key lactosucrose production methods.

Enzymatic Synthesis using Levansucrase from
Zymomonas mobilis
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Enzyme Preparation: The levansucrase gene from Zymomonas mobilis is expressed in a

suitable host like E. coli. The enzyme is then purified.

Reaction Mixture: Prepare a reaction mixture containing 18% (w/v) lactose monohydrate and

18% (w/v) sucrose in a suitable buffer (e.g., 50 mM sodium acetate buffer, pH 7.0).[1][2]

Enzymatic Reaction: Add the purified levansucrase to the reaction mixture (e.g., 1 unit of

enzyme/ml). Incubate the reaction at 23°C.[1][2]

Process Enhancement (Optional): To improve conversion efficiency, a mixed-enzyme system

can be employed by adding glucose oxidase to the reaction mixture. This helps to reduce

product inhibition.[1][2]

Termination and Analysis: Stop the reaction by boiling for a few minutes. Analyze the product

composition using High-Performance Liquid Chromatography (HPLC).

Production with Co-immobilized β-fructofuranosidase
and Glucose Oxidase

Enzyme Immobilization: Co-immobilize β-fructofuranosidase and glucose oxidase using a

method like sol-gel encapsulation.[6][13]

Reaction Setup: Prepare a substrate solution with 20% (w/v) sucrose and 20% (w/v) lactose

in a buffer at pH 6.5.[6][13]

Enzymatic Synthesis: Add the co-immobilized enzymes to the substrate solution and

incubate at 40°C. The immobilization allows for easier separation of the enzyme from the

product and potential reuse.[6][13]

Product Purification: After the reaction, the lactosucrose can be purified from the reaction

mixture, which may contain unreacted substrates and byproducts. Chromatographic

methods, such as using Diaion UBK535 calcium ester resin, have been shown to be

effective, improving purity from an initial 40.2% to 87.4%.[6][13]

Visualizing the Workflow
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To better understand the logical flow of lactosucrose production and purification, the following

diagram illustrates a general experimental workflow.

Lactosucrose Production

Purification Analysis

Substrates
(Sucrose & Lactose)

Bioreactor
(Controlled Temp & pH)

Enzyme
(e.g., Levansucrase)

Enzymatic Reaction Crude Product Mixture Chromatography
(e.g., Resin Column) High-Purity Lactosucrose HPLC Analysis

Click to download full resolution via product page

Caption: Experimental workflow for lactosucrose production and purification.

Conclusion
The choice of method for lactosucrose production is a trade-off between yield, purity

requirements, and process complexity. Recombinant levansucrase from Leuconostoc

mesenteroides B-512 FMC has demonstrated the highest reported yield at 224 g/L.[6][7][8]

However, for applications demanding high purity, a multi-step process involving enzymatic

synthesis followed by chromatographic purification, such as the co-immobilized β-

fructofuranosidase and glucose oxidase system, provides a robust solution with a documented

purity of 87.4%.[6][13][9] The detailed protocols and comparative data presented in this guide

are intended to empower researchers to make informed decisions in their pursuit of efficient

and high-quality lactosucrose synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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